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Compound of Interest

(3-

Bromocyclopentyl)methylbenzene

Cat. No. B2536030

Compound Name:

Disclaimer: Specific safety and toxicological data for (3-Bromocyclopentyl)methylbenzene is
not readily available in public literature. The following information is extrapolated from the
Safety Data Sheet (SDS) of a closely related structural analog and general knowledge of
brominated organic compounds. This guide is intended for use by qualified researchers and
professionals who can interpret this information in the context of their specific applications.

Executive Summary

(3-Bromocyclopentyl)methylbenzene is a brominated organic compound that, based on data
from similar molecules, is expected to be a flammable liquid and vapor.[1] It is likely to be
harmful if swallowed or inhaled, and may cause skin and serious eye irritation.[1] This
document provides a detailed overview of the potential hazards, safety precautions, and
emergency procedures associated with handling this compound. All personnel handling this
substance should be thoroughly trained in its potential hazards and required safety procedures.

Hazard Identification and Classification

Based on GHS classifications for analogous compounds, (3-
Bromocyclopentyl)methylbenzene is anticipated to be classified as follows:

e Flammable Liquids: Category 3[1]
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o Acute Toxicity, Oral: Category 4[1]

o Acute Toxicity, Inhalation: Category 3[1]

o Skin Irritation: Category 2[1]

o Eye Irritation: Category 2A[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

e Hazardous to the Aquatic Environment, Chronic: Category 2

Signal Word: Danger([1]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H331: Toxic if inhaled.[1]

e H335: May cause respiratory irritation.[1]

e H411: Toxic to aquatic life with long lasting effects.

GHS Pictograms

walt text

(Image depicting GHS pictograms for Flammable, Acute Toxicity (skull and crossbones), and
Irritant)

Physical and Chemical Properties
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Quantitative data for (3-Bromocyclopentyl)methylbenzene is not available. The following

table presents data for related compounds to provide an estimate of its properties.

Value (for related

Property Source
compounds)
Molecular Weight ~239.15 g/mol (Calculated)
) o General observation for similar
Appearance Likely a clear liquid
compounds
Odor No data available
Boiling Point No data available
Flash Point No data available
log Pow 3.14 (for a related compound)

Experimental Protocols

Detailed experimental protocols for (3-Bromocyclopentyl)methylbenzene are not published.

The following are generalized procedures for handling flammable and hazardous organic

bromides, based on standard laboratory practices and SDS recommendations.

Handling and Storage

e Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.

o Keep away from heat, sparks, open flames, and other ignition sources.[1]

o Use non-sparking tools and explosion-proof equipment.[1]

o Ground and bond containers when transferring material to prevent static discharge.[1]
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o Avoid breathing vapors or mist.[1]

o Wash hands thoroughly after handling.[1]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from heat and sources of ignition.[1]
o Store in a flammables-approved cabinet.

o Incompatible materials: Strong oxidizing agents.[2]

Disposal Considerations

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

» Do not allow product to enter drains.[1]

Emergency Procedures
First-Aid Measures

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor.[1]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower. If skin irritation occurs, get medical advice/attention.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

« |If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[3]
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» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread fire.

» Specific Hazards Arising from the Chemical: Vapors may form explosive mixtures with air.[3]
Vapors may travel to source of ignition and flash back.[3] Containers may explode when
heated.[3]

o Hazardous Combustion Products: Carbon oxides, hydrogen bromide gas.[4]

e Protective Equipment and Precautions for Firefighters: Wear self-contained breathing
apparatus (SCBA) and full protective gear.[5]

Visualized Workflows and Relationships

The following diagrams illustrate the logical relationships in hazard identification and response
based on the GHS information.

(3-Bromocyclopentyl)methylbenzene
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Caption: Hazard classification for (3-Bromocyclopentyl)methylbenzene.
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Caption: First aid workflow for exposure incidents.

Toxicological Information

Detailed toxicological studies for (3-Bromocyclopentyl)methylbenzene are not available. The
primary routes of exposure are inhalation, skin contact, and ingestion.

o Acute Effects:

[¢]

Inhalation: Toxic if inhaled.[1] May cause respiratory irritation.[1]

[¢]

Skin: Causes skin irritation.[1]

[e]

Eyes: Causes serious eye irritation.[1]

o

Ingestion: Harmful if swallowed.[1]

o Chronic Effects: No data available.
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o Carcinogenicity: This product is not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA.

Ecological Information

This compound is expected to be toxic to aquatic life with long-lasting effects. It should not be
released into the environment.

Regulatory Information

This substance may be subject to various national and international regulations. Users should
ensure compliance with all applicable laws. For research and development purposes in the
United States, it may be supplied under the TSCA R&D Exemption.[1]

This technical guide provides a summary of the potential hazards and recommended safety
precautions for (3-Bromocyclopentyl)methylbenzene based on the best available information
for analogous compounds. It is imperative that all users conduct their own risk assessments
and adhere to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. 1-Bromo-3-methylbenzene(591-17-3)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

3. fishersci.com [fishersci.com]

4. kscl.co.in [kscl.co.in]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Guide: (3-Bromocyclopentyl)methylbenzene -
Potential Hazards and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2536030#potential-hazards-and-safety-data-for-3-
bromocyclopentyl-methylbenzene]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/ALDRICH/167215
https://www.benchchem.com/product/b2536030?utm_src=pdf-body
https://www.benchchem.com/product/b2536030?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/167215
https://m.chemicalbook.com/ProductMSDSDetailCB8437237_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8437237_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA15455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://kscl.co.in/wp-content/uploads/2022/01/Bromobenzene-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=MO07383DE&productDescription=5-BROMO-3-METHYLBENZENE-+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b2536030#potential-hazards-and-safety-data-for-3-bromocyclopentyl-methylbenzene
https://www.benchchem.com/product/b2536030#potential-hazards-and-safety-data-for-3-bromocyclopentyl-methylbenzene
https://www.benchchem.com/product/b2536030#potential-hazards-and-safety-data-for-3-bromocyclopentyl-methylbenzene
https://www.benchchem.com/product/b2536030#potential-hazards-and-safety-data-for-3-bromocyclopentyl-methylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2536030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2536030?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2536030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

